N-(4-((4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)sulfonyl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound appears to contain an imidazole ring, which is a five-membered planar ring, which includes two nitrogen atoms and three carbon atoms. It also contains a diazepane ring, which is a seven-membered ring with two nitrogen atoms . The sulfonyl groups (-SO2-) are strong electron-withdrawing groups and can affect the reactivity of the compound .
Chemical Reactions Analysis
The chemical reactivity of a compound is influenced by its functional groups. Imidazole rings can participate in a variety of reactions, including nucleophilic substitutions and electrophilic additions. The sulfonyl groups can also influence the compound’s reactivity .Scientific Research Applications
Synthesis and Biological Activity
Antimicrobial and Antifungal Agents : A study focused on synthesizing new heterocyclic compounds incorporating a sulfamoyl moiety demonstrated promising antimicrobial and antifungal activities. These compounds were synthesized through reactions involving cyanoacetamide, acetylacetone, arylidenes malononitrile, and other reagents, leading to the creation of thiazole, pyridone, pyrazole, and chromene derivatives, among others. The antimicrobial and antifungal evaluations of these compounds showed significant results, highlighting their potential as bioactive agents (Darwish et al., 2014).
Diazotransfer Reagents : Research into the design and synthesis of imidazole-1-sulfonyl azide hydrochloride, a new diazotransfer reagent, has shown its effectiveness in acting as a "diazo donor". This compound facilitates the conversion of primary amines into azides and activated methylene substrates into diazo compounds, proving its utility in synthetic chemistry applications. This reagent is noted for its shelf stability, cost-effectiveness, and the simplicity of its one-pot synthesis from inexpensive materials (Goddard-Borger & Stick, 2007).
Coordination Complexes and Antioxidant Activity : Another study explored the synthesis and characterization of coordination complexes derived from pyrazole-acetamide, revealing their potential in hydrogen bonding and antioxidant activity. The complexes demonstrated significant in vitro antioxidant activity, which was assessed through various assays. This research provides insights into the structure-activity relationships of these compounds and their potential applications in medicinal chemistry (Chkirate et al., 2019).
Future Directions
Properties
IUPAC Name |
N-[4-[[4-(1-methylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]sulfonyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N5O5S2/c1-14(23)19-15-4-6-16(7-5-15)28(24,25)21-8-3-9-22(11-10-21)29(26,27)17-12-20(2)13-18-17/h4-7,12-13H,3,8-11H2,1-2H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPLMZVVQMGMWLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)C3=CN(C=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N5O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.